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Compound of Interest

4-Amino-3-bromo-5-
Compound Name:

nitrobenzonitrile
CAS No.: 1239720-33-2

Cat. No.: B035978

Get Quote

Executive Summary

4-Amino-3-bromo-5-nitrobenzonitrile (CAS: 1239720-33-2) is a highly functionalized
aromatic intermediate used primarily in the synthesis of heterocyclic pharmaceuticals and
advanced dye precursors.[1][2][3] Its solubility profile is governed by a complex interplay
between strong electron-withdrawing groups (nitro, cyano, bromo) and a hydrogen-bond
donating amino group.

This guide provides a comprehensive solubility landscape derived from physicochemical
modeling and structural analog analysis (proxy data), alongside a rigorous experimental
protocol for precise solubility determination in drug development workflows.

Chemical Identity & Physicochemical Profile[2][4][5]
[6][7][8][9][10]
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Understanding the solubility of this compound requires analyzing its functional groups, which
create competing polarity vectors.

Property Data

CAS Number 1239720-33-2

IUPAC Name 4-Amino-3-bromo-5-nitrobenzonitrile
Molecular Formula C7H4BrNsO:2

Molecular Weight 242.03 g/mol

Physical State Solid (Yellow to Orange crystalline powder)
XLogP3 (Predicted) ~1.8-2.1

H-Bond Donors 1 (Amino group)

H-Bond Acceptors 4 (Nitro, Cyano groups)

Structural Solubility Analysis

» Hydrophobicity (The "Insoluble” Factor): The aromatic ring and the bromine atom contribute
significantly to lipophilicity. The calculated LogP (~2.[3][4]0) indicates a preference for
organic phases over aqueous media.

» Polarity (The "Soluble" Factor): The nitro (

) and cyano (

) groups are strong dipoles. While they increase polarity, they do not sufficiently counteract
the hydrophobic core to permit water solubility.

» Crystal Lattice Energy: The push-pull electronic nature (amino donor vs. nitro/cyano
acceptors) likely creates strong intermolecular charge-transfer complexes, increasing lattice
energy and reducing solubility in non-polar solvents like hexane.

Solubility Landscape
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As specific quantitative solubility data (mg/mL) for this exact CAS is not standardized in public

pharmacopeias, the following data is derived from structural analogs (e.g., 4-amino-3-

nitrobenzonitrile) and computational modeling.

Predicted Solubility Classes

Solvent Class

Representative
Solvent

Predicted Solubility

Mechanistic
Rationale

Agqueous

Water (pH 7)

Insoluble (< 0.1

mg/mL)

High lattice energy
and lack of sufficient
hydrophilic surface

area.

Polar Aprotic

DMSO, DMF, DMAc

High (> 50 mg/mL)

Strong dipole-dipole
interactions disrupt
the crystal lattice

effectively.

Polar Protic

Ethanol, Methanol

Moderate (1-10
mg/mL)

Soluble at elevated
temperatures; often
used for

recrystallization.

Chlorinated

Dichloromethane
(DCM)

Moderate to Good

Good solvation of the
aromatic core; useful

for extraction.

Non-Polar

Hexane, Heptane

Insoluble

Lack of polarity to
interact with

nitro/cyano dipoles.

Ethers

Diethyl Ether, THF

Low to Moderate

THF is superior to
ether due to better H-
bond acceptance from

the amino group.

Solvent Selection Decision Tree
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Solvent Selection for
4-Amino-3-bromo-5-nitrobenzonitrile

Define Goal
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Figure 1: Decision matrix for solvent selection based on experimental intent.

Experimental Protocols for Solubility Determination

For regulatory filing or precise process chemistry, you must generate empirical data. Do not
rely on visual estimation.

Protocol A: Equilibrium Solubility (Shake-Flask Method)

Objective: Determine the thermodynamic solubility saturation point.

o Preparation: Weigh approximately 50 mg of 4-Amino-3-bromo-5-nitrobenzonitrile into a 4

mL glass vial.
e Solvent Addition: Add 1.0 mL of the target solvent (e.g., Ethanol).

o Agitation: Place the vial on an orbital shaker or magnetic stirrer. Incubate at 25°C + 1°C for
24 hours.
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o Checkpoint: If the solid dissolves completely, add more solid until a visible precipitate
remains (saturation).

« Filtration: Filter the supernatant using a 0.45 um PTFE syringe filter (pre-saturated to prevent
adsorption).

o Quantification: Dilute the filtrate 100x with Mobile Phase and analyze via HPLC.

Protocol B: HPLC Quantification Method

This method is self-validating for nitro-aromatic impurities.

Parameter Condition

C18 Reverse Phase (e.g., Agilent Zorbax

Column ]
Eclipse Plus, 4.6 x 100 mm, 3.5 um)

Mobile Phase A Water + 0.1% Formic Acid
Mobile Phase B Acetonitrile (ACN)
Gradient 5% B to 95% B over 10 minutes
Flow Rate 1.0 mL/min

) UV @ 254 nm (Aromatic ring) and 350 nm (Nitro
Detection

group specific)

Expect elution around 6.5-7.5 min
(Hydrophobic)

Retention Time

Applications & Process Implications
Recrystallization Strategy

The most critical application of solubility data is purification.
e Primary Solvent: Ethanol or Methanol (dissolves the compound at reflux, ~70-80°C).

¢ Anti-Solvent: Water.
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e Procedure: Dissolve crude material in minimal boiling ethanol. Slowly add warm water until
slight turbidity persists. Clarify with a drop of ethanol, then cool slowly to 4°C. This exploits
the steep solubility curve in alcohols.

Reaction Solvent Choice

For nucleophilic aromatic substitution (SNAr) or reduction reactions:

+ Use DMSO or DMF: These solvents ensure the reagent is fully dissolved, preventing "hot
spots" or heterogeneous reaction kinetics which can lead to by-products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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